![molecular formula C21H24N2O3 B4110271 1-benzyl-5-oxo-N-(4-propoxyphenyl)-3-pyrrolidinecarboxamide](/img/structure/B4110271.png)
1-benzyl-5-oxo-N-(4-propoxyphenyl)-3-pyrrolidinecarboxamide
Overview
Description
1-benzyl-5-oxo-N-(4-propoxyphenyl)-3-pyrrolidinecarboxamide, also known as BPP-3, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
1-benzyl-5-oxo-N-(4-propoxyphenyl)-3-pyrrolidinecarboxamide exerts its effects through various mechanisms, including the inhibition of enzymes involved in oxidative stress and inflammation, the induction of apoptosis in cancer cells, and the modulation of neurotransmitter release in the brain. This compound has also been shown to interact with various receptors and ion channels, including the NMDA receptor and the TRPV1 ion channel.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the reduction of oxidative stress and inflammation, the inhibition of cancer cell growth, and the modulation of neurotransmitter release in the brain. This compound has also been found to have analgesic and anti-inflammatory effects in animal models.
Advantages and Limitations for Lab Experiments
1-benzyl-5-oxo-N-(4-propoxyphenyl)-3-pyrrolidinecarboxamide has several advantages for lab experiments, including its synthetic availability, its stability, and its ability to penetrate the blood-brain barrier. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on 1-benzyl-5-oxo-N-(4-propoxyphenyl)-3-pyrrolidinecarboxamide, including the development of new derivatives with improved properties, the investigation of its potential applications in other fields, such as cardiovascular disease and diabetes, and the exploration of its mechanism of action at the molecular level. Further studies are also needed to determine the optimal dosage and administration of this compound for different applications.
Scientific Research Applications
1-benzyl-5-oxo-N-(4-propoxyphenyl)-3-pyrrolidinecarboxamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug development. In neuroscience, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In drug development, this compound has been used as a lead compound for the development of new drugs with similar structures and properties.
Properties
IUPAC Name |
1-benzyl-5-oxo-N-(4-propoxyphenyl)pyrrolidine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3/c1-2-12-26-19-10-8-18(9-11-19)22-21(25)17-13-20(24)23(15-17)14-16-6-4-3-5-7-16/h3-11,17H,2,12-15H2,1H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USNYFVWFRBZSMZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)NC(=O)C2CC(=O)N(C2)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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